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Compound of Interest

Compound Name:
(2-(Pyrrolidin-1-yl)pyridin-3-

yl)methanamine hydrochloride

Cat. No.: B591510 Get Quote

Technical Guide: (2-(Pyrrolidin-1-yl)pyridin-3-
yl)methanamine hydrochloride
An In-Depth Overview of a Novel Pyridine Derivative

This technical guide serves to consolidate the available scientific and technical information on

(2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride, a chemical compound of

interest to researchers and professionals in drug development. Due to the compound's novelty,

publicly accessible data regarding its detailed biological activity, experimental protocols, and

specific signaling pathways is limited. This document provides a summary of its known

properties and contextualizes its potential therapeutic relevance based on structurally related

compounds.

Compound Identification and Properties
(2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride is a heterocyclic amine. The

definitive identifier for this compound is its CAS (Chemical Abstracts Service) number, which

facilitates unambiguous tracking in chemical databases and literature.
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Property Data Source

Compound Name
(2-(Pyrrolidin-1-yl)pyridin-3-

yl)methanamine hydrochloride
N/A

CAS Number 1588441-33-1 [1]

Molecular Formula C10H15N3 · HCl

IUPAC Name
(2-(pyrrolidin-1-yl)pyridin-3-

yl)methanamine;hydrochloride

InChI Key
XCVIPDQBXDCMCK-

UHFFFAOYSA-N

Free Base CAS Number
859850-79-6 ((2-(Pyrrolidin-1-

yl)pyridin-3-yl)methanamine)
[2]

Free Base Formula C10H15N3 [2]

Free Base MW 177.246 g/mol [2]

Safety and Handling
Based on available safety data sheets, this compound is classified with the signal word

"Warning". The associated hazard statements indicate potential health risks.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory

irritation).

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310

(Immediately call a POISON CENTER/doctor).

Contextual Biological Activity: Melanin-
Concentrating Hormone Receptor 1 (MCH-R1)
Antagonism
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While specific experimental data for (2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine
hydrochloride is not readily available in peer-reviewed literature, the therapeutic potential of

structurally similar compounds can provide valuable context. Derivatives of pyridin-3-yl-amine

containing a pyrrolidine moiety have been investigated as antagonists for the Melanin-

Concentrating Hormone Receptor 1 (MCH-R1).[3][4]

MCH-R1 is a G-protein coupled receptor primarily expressed in the brain that plays a significant

role in the regulation of energy homeostasis and body weight.[4] Antagonism of this receptor is

a therapeutic strategy being explored for the treatment of obesity.[4]

A study on related compounds, specifically derivatives of 6-(3-amino-pyrrolidin-1-yl)-pyridin-3-

yl-amine, identified potent and functionally active MCH-R1 antagonists. One such compound

demonstrated a high binding affinity (Ki = 2.3 nM) and showed in vivo efficacy in animal

models.[3][4] This suggests that the pyridin-pyrrolidine scaffold present in (2-(Pyrrolidin-1-

yl)pyridin-3-yl)methanamine could be a valuable pharmacophore for targeting the MCH-R1

receptor.

Logical Relationship: MCH-R1 Antagonist Drug
Discovery
The general workflow for identifying and validating a potential MCH-R1 antagonist based on

the available literature for similar compounds is illustrated below.
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Caption: Generalized workflow for MCH-R1 antagonist discovery.

Experimental Protocols
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Detailed experimental protocols for the synthesis, purification, and biological evaluation of (2-
(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride are not available in the public

domain. The synthesis of related pyrrolidine-containing drugs often starts from precursors like

proline or 4-hydroxyproline, involving steps such as reduction and condensation.[5] However, a

specific, validated protocol for the title compound has not been published.

Conclusion
(2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride (CAS: 1588441-33-1) is a

defined chemical entity with potential relevance in medicinal chemistry, particularly in the

context of MCH-R1 antagonism. While its specific biological profile remains uncharacterized in

public literature, the activity of structurally related compounds suggests a possible role in the

modulation of energy homeostasis. Further research is required to elucidate its mechanism of

action, establish detailed biological activity, and develop robust experimental protocols.

Researchers interested in this compound are encouraged to consult commercial supplier

documentation for basic handling and safety information and to use the provided structural and

contextual information as a foundation for novel investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b591510#2-pyrrolidin-1-yl-pyridin-3-yl-methanamine-
hydrochloride-cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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